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Thermodynamic Properties of n-Octacosane

The table below summarizes the key phase change data for n-octacosane (C₂₈H₅₈), collected from

experimental measurements reported in the scientific literature.

Property Value Units Method / Notes Reference

Melting Point (Tfus) 334 ± 1 K Average of 23 values [1] [2]

60.9 ± 1 °C Converted from Kelvin Calculated

Triple Point (Ttriple) 333.98 K Crystal to liquid transition [1] [2]

60.83 °C Converted from Kelvin Calculated

Enthalpy of Fusion (ΔfusH) 67.38 kJ/mol DSC* [1] [2]

63.0 kJ/mol DSC* [1] [2]

64.64 kJ/mol - [1] [3] [2]

Entropy of Fusion (ΔfusS) 193.28 J/(mol·K) At 334.5 K [1] [2]
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*DSC: Differential Scanning Calorimetry

Experimental Protocol and Phase Behavior

For researchers, understanding the methodology behind the data and the material's complex phase behavior

is crucial.

Primary Experimental Method: The most common technique for determining the melting point and
enthalpy of fusion is Differential Scanning Calorimetry (DSC) [1]. In a DSC experiment, a small

sample of n-octacosane and a reference are heated at a controlled rate. The instrument measures
the heat flow difference between them. The melting point is identified by the onset temperature of the

endothermic peak, and the enthalpy of fusion is calculated by integrating the area under that peak.
Complex Solid-State Transitions: n-Octacosane exhibits rich polymorphism. Before melting, it can

undergo one or more solid-solid phase transitions (e.g., from a crystalline phase II to a crystalline
phase I) [1]. These transitions are associated with their own enthalpies (e.g., ~33.7 kJ/mol) [1] [2].

The final transition to the liquid state is what is typically reported as the melting point and enthalpy of
fusion. The following diagram illustrates this sequential phase transition process.
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> Experimental workflow for n-octacosane phase transitions shows sequential solid-state changes before

melting, with key enthalpy contributions.

This behavior has been successfully replicated in Molecular Dynamics simulations using a united-atom

model, which confirmed the sequence of crystalline phases, rotator phases, and the melting point [4].

Furthermore, studies on binary mixtures (e.g., with n-hexacosane) show that n-alkanes like octacosane can

form solid solutions with complex phase diagrams involving orthorhombic and rotator phases before melting

[5].
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Application and Stability in Research

The high enthalpy of fusion and suitable melting range make n-octacosane an attractive candidate as a

Phase Change Material (PCM) for thermal energy storage. Recent research focuses on enhancing its

practical application:

Thermal Conductivity Enhancement: A 2025 study created a composite by embedding n-
octacosane in a matrix of graphene nanoplatelets (GnP) and polydimethylsiloxane (PDMS). This

structure simultaneously provided high latent heat (189.3 J/g, which is consistent with the theoretical
value based on its molar enthalpy) and significantly improved thermal conductivity for efficient heat

dissipation in potential applications like chip thermal management [6].
Shape Stabilization: The same study used PDMS as a polymer encapsulant to prevent leakage of

the liquid phase during repeated melting and freezing cycles, demonstrating excellent shape stability
with only a 2.3% loss in melting enthalpy after 30 thermal cycles [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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